Cas no 1396869-92-3 (methyl 4-({4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}sulfamoyl)benzoate)
methyl 4-({4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}sulfamoyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- ZSMLQTGHDJVDOW-UHFFFAOYSA-N
- methyl 4-({4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}sulfamoyl)benzoate
-
- Inchi: 1S/C21H24N2O6S/c1-29-21(26)16-4-8-19(9-5-16)30(27,28)22-17-6-2-15(3-7-17)14-20(25)23-12-10-18(24)11-13-23/h2-9,18,22,24H,10-14H2,1H3
- InChI Key: ZSMLQTGHDJVDOW-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=C(S(NC2=CC=C(CC(N3CCC(O)CC3)=O)C=C2)(=O)=O)C=C1
methyl 4-({4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}sulfamoyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6279-0591-2μmol |
methyl 4-({4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}sulfamoyl)benzoate |
1396869-92-3 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6279-0591-5μmol |
methyl 4-({4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}sulfamoyl)benzoate |
1396869-92-3 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6279-0591-10μmol |
methyl 4-({4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}sulfamoyl)benzoate |
1396869-92-3 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6279-0591-20μmol |
methyl 4-({4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}sulfamoyl)benzoate |
1396869-92-3 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6279-0591-1mg |
methyl 4-({4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}sulfamoyl)benzoate |
1396869-92-3 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6279-0591-2mg |
methyl 4-({4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}sulfamoyl)benzoate |
1396869-92-3 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6279-0591-3mg |
methyl 4-({4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}sulfamoyl)benzoate |
1396869-92-3 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6279-0591-4mg |
methyl 4-({4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}sulfamoyl)benzoate |
1396869-92-3 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6279-0591-5mg |
methyl 4-({4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}sulfamoyl)benzoate |
1396869-92-3 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6279-0591-10mg |
methyl 4-({4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}sulfamoyl)benzoate |
1396869-92-3 | 10mg |
$79.0 | 2023-09-09 |
methyl 4-({4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}sulfamoyl)benzoate Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on methyl 4-({4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}sulfamoyl)benzoate
Methyl 4-({4-[2-(4-Hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}sulfamoyl)benzoate: A Comprehensive Overview
Methyl 4-({4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}sulfamoyl)benzoate (CAS No. 1396869-92-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1396869-92-3, is characterized by its unique structural features, which include a piperidine ring, a sulfonamide group, and a benzene ring. These structural elements contribute to its potential therapeutic applications and biological activities.
The 4-hydroxypiperidin-1-yl moiety in the compound is particularly noteworthy due to its ability to interact with various biological targets. Piperidine derivatives have been extensively studied for their roles in modulating neurotransmitter systems and their potential as therapeutic agents. The presence of the hydroxy group in the piperidine ring can enhance the compound's solubility and bioavailability, making it more suitable for pharmaceutical formulations.
The sulfonamide group is another critical component of the molecule. Sulfonamides are well-known for their antimicrobial and anti-inflammatory properties, and they have been widely used in the development of drugs targeting various diseases. In the context of methyl 4-({4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}sulfamoyl)benzoate, the sulfonamide group may contribute to its potential as a dual-action agent, combining both antimicrobial and anti-inflammatory effects.
The benzene ring in the structure provides additional stability and aromaticity, which can influence the compound's pharmacokinetic properties. Benzene rings are common in many pharmaceuticals due to their ability to form stable complexes with biological targets, enhancing the compound's binding affinity and efficacy.
Recent research has focused on the potential therapeutic applications of methyl 4-({4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}sulfamoyl)benzoate. Studies have shown that this compound exhibits promising activity against various bacterial strains, including those resistant to conventional antibiotics. Additionally, it has demonstrated anti-inflammatory effects in preclinical models, suggesting its potential as a treatment for inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).
In a study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial properties of several piperidine-sulfonamide derivatives, including methyl 4-({4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}sulfamoyl)benzoate. The results indicated that this compound was effective against both Gram-positive and Gram-negative bacteria, with minimal cytotoxicity towards mammalian cells. This finding highlights its potential as a broad-spectrum antimicrobial agent.
Another study published in the European Journal of Pharmacology explored the anti-inflammatory effects of methyl 4-({4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}sulfamoyl)benzoate. The researchers found that this compound significantly reduced inflammation in animal models of arthritis by inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable addition to the arsenal of anti-inflammatory drugs.
The pharmacokinetic properties of methyl 4-({4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}sulfamoyl)benzoate have also been studied extensively. Research has shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, its low toxicity profile makes it a promising candidate for further clinical development.
In conclusion, methyl 4-({4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}sulfamoyl)benzoate (CAS No. 1396869-92-3) is a multifaceted compound with significant potential in both antimicrobial and anti-inflammatory applications. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an important role in addressing unmet medical needs.
1396869-92-3 (methyl 4-({4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}sulfamoyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)